Insulin Resistance
Description
Insulin resistance is a metabolic condition where cells in muscles, fat, and liver do not respond well to insulin and cannot easily absorb glucose from the blood. As a result, the pancreas produces more insulin to compensate, leading to elevated blood insulin levels. This can eventually lead to higher blood glucose levels, prediabetes, and type 2 diabetes, along with an increased risk for cardiovascular disease and other metabolic disorders.
Treatment Compounds
CDC25B
PTPN1
STAT3
ABCB1
PRKCA
PRKCD
NFE2L2
SHBG
NR1H4
SIRT1
CHRNA7
OPRD1
RELA
F3
ESR1
TNF

20-去氧巨大戟醇
20-deoxyingenol

侧柏酮
Alpha-Thujone

苯甲酰新乌头原碱
Benzoylmesaconine

羟基柠檬酸钙
Calcium (-)-hydroxycitrate

白术内酯III
Atractylenolide III

人参皂苷Rh3
Ginsenoside Rh3

反油酸
Elaidic acid

反-9-十八碳烯酸甲酯
Elaidic acid methyl ester

Benzoylgomisin H
Benzoylgomisin H
IKBKB
NR3C1
PPARG

番泻苷元A
Sennidin A

羟基柠檬酸钙
Calcium (-)-hydroxycitrate

反油酸
Elaidic acid

反-9-十八碳烯酸甲酯
Elaidic acid methyl ester

Benzoylgomisin H
Benzoylgomisin H

桦褐孔菌醇F
Inonotusol F
11-O-罗汉果苷IIa
11-Oxomogroside IIa
11-脱氧罗汉果苷IIE
11-Deoxymogroside IIE
PIK3CA
CHRM2
ALDH1A1
TARDBP
NR3C2
NFKB1

20-去氧巨大戟醇
20-deoxyingenol

侧柏酮
Alpha-Thujone

苯甲酰新乌头原碱
Benzoylmesaconine

穿心莲内酯
Andrographolide

白术内酯III
Atractylenolide III

反油酸
Elaidic acid

反-9-十八碳烯酸甲酯
Elaidic acid methyl ester

Benzoylgomisin H
Benzoylgomisin H
11-O-罗汉果苷IIa
11-Oxomogroside IIa
AKT1
PRKCB
IRS1
SLC2A4
其他治疗化合物
直接关联的治疗化合物,作用靶点尚未明确

20-去氧巨大戟醇
20-deoxyingenol

侧柏酮
Alpha-Thujone

苯甲酰新乌头原碱
Benzoylmesaconine

番泻苷元A
Sennidin A

羟基柠檬酸钙
Calcium (-)-hydroxycitrate

穿心莲内酯
Andrographolide

白术内酯III
Atractylenolide III

人参皂苷Rh3
Ginsenoside Rh3

反油酸
Elaidic acid

反-9-十八碳烯酸甲酯
Elaidic acid methyl ester

Benzoylgomisin H
Benzoylgomisin H

桦褐孔菌醇F
Inonotusol F
11-O-罗汉果苷IIa
11-Oxomogroside IIa
11-脱氧罗汉果苷IIE
11-Deoxymogroside IIE